![molecular formula C10H16 B106078 (1R,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-ene CAS No. 18383-34-1](/img/structure/B106078.png)
(1R,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-ene
Overview
Description
“(1R,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-ene” is a chemical compound with the molecular formula C10H16 . It is also known by other names such as (+)-Bornylene .
Synthesis Analysis
There are several papers related to the synthesis of similar compounds. For instance, a paper discusses the enantioselective synthesis of (1S,4R)-bicyclo[2.2.1]hept-2-ene-2-methanol . Another paper presents the conformational analysis of (1R,4S,7S)-7-[®-1,2-Butadienyl]-1-methyl-bicyclo[2.2.1]hept-2-ene .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various techniques. The compound has a molecular weight of 136.23 g/mol . The InChI code for the compound is 1S/C10H16/c1-9(2)8-4-6-10(9,3)7-5-8/h4,6,8H,5,7H2,1-3H3/t8-,10+/m1/s1 .Chemical Reactions Analysis
The chemical reactions involving “this compound” can be complex. A paper discusses the synthesis of (1S,4R)-bicyclo[2.2.1]hept-2-ene-2-methanol, which might involve similar reactions .Physical And Chemical Properties Analysis
The compound has a molecular weight of 136.23 g/mol . It has a computed XLogP3-AA value of 3.6 , indicating its lipophilicity. The compound has no hydrogen bond donor count and no hydrogen bond acceptor count . The exact mass and monoisotopic mass of the compound are 136.125200510 g/mol .Scientific Research Applications
Hypotensive and Bradycardiac Activities
- A study by Ranise et al. (1982) explored the synthesis of derivatives from 1,7,7-trimethyl-2-piperidinobicyclo[2.2.1]hept-2-ene, including compounds that demonstrated significant hypotensive and bradycardiac activities in rats, alongside weak infiltration anesthesia and antiarrhythmic activity in mice. This research suggests potential medical applications in cardiovascular therapy.
Circularly Polarized Luminescence (CPL) Spectra
- Longhi et al. (2013) conducted a study involving UV, circular dichroism (CD), fluorescence, and CPL spectra of related [2.2.1] bicyclic compounds, including variants of 1,7,7-trimethylbicyclo[2.2.1]heptan-2-one. Their work provides insights into the electronic properties of these compounds, which could be valuable in optical applications and materials science.
Synthesis of Chiral Organotin Reagents
- Helliwell, Thomas, and Townsend (2002) explored the synthesis of enantiomerically enriched bicyclo[2.2.1]hept-2-yl tin hydrides from camphor derivatives. This research contributes to the development of chiral reagents in organometallic chemistry and has implications for asymmetric synthesis.
Formation of Quasiphosphonium Salt
- Bogdanov et al. (2006) studied the reaction of 1,7,7-trimethylbicyclo[2.2.1]heptane-2,3-dione with hexaethyltriamidophosphite, leading to the formation of a stable quasiphosphonium salt. This finding is significant for the development of new compounds in organic synthesis and materials science.
Cyclopentadienyl Ligands from the Chiral Pool
- Quindt et al. (2002) reported the synthesis of optically active cyclopentadienyl ligands from camphor-derived pentafulvene. The study provides valuable information on the development of novel ligands for use in asymmetric catalysis and organometallic chemistry.
Properties
IUPAC Name |
(1R,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-ene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16/c1-9(2)8-4-6-10(9,3)7-5-8/h4,6,8H,5,7H2,1-3H3/t8-,10+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUKRLSJNTMLPPK-SCZZXKLOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC1(C=C2)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CC[C@H](C1(C)C)C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18383-34-1 | |
Record name | Bornylene, (+)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018383341 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | BORNYLENE, (+)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RDU5643I0Y | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of bornylene?
A1: Bornylene has the molecular formula C10H16 and a molecular weight of 136.23 g/mol.
Q2: How can bornylene be synthesized from α-pinene?
A2: Bornylene can be synthesized from α-pinene in a two-step process. First, α-pinene reacts with dry hydrogen chloride to form 2-chlorinated bornane via addition and isomerization. [, ] Subsequent elimination of HCl under alkaline conditions yields bornylene. []
Q3: Can you describe a method for synthesizing bornylene from camphene?
A3: While not directly addressed in the provided research, bornylene can be synthesized from camphene. One method involves converting camphene to isobornyl chloride, followed by dehydrohalogenation using a strong base like potassium tert-butoxide.
Q4: What spectroscopic techniques are commonly used to characterize bornylene?
A4: Bornylene is commonly characterized using various spectroscopic techniques, including GC-MS, FTIR, 1H NMR, and 13C NMR. [, ]
Q5: How does bornylene react with sulfur dioxide?
A5: Bornylene undergoes free radical copolymerization with sulfur dioxide to form bornylene-sulfur dioxide polysulfone resin (BE-SO2). This reaction can be modified by incorporating additional monomers like maleic anhydride or styrene. []
Q6: Can you explain the reaction mechanism of bornylene epoxidation with m-CPBA?
A6: The epoxidation of bornylene with m-CPBA proceeds through a concerted mechanism. The peroxy acid acts as an electrophile, transferring an oxygen atom to the double bond of bornylene while simultaneously abstracting a proton. This results in the formation of an epoxide ring. []
Q7: How does bornylene behave in Diels-Alder reactions?
A7: Bornylene, due to its strained double bond within the bicyclic system, can act as a reactive dienophile in Diels-Alder reactions. []
Q8: What are the products obtained from the hydrochlorination of bornylene?
A8: Hydrochlorination of bornylene yields a mixture of exo- and endo-2-chlorobornane. The reaction proceeds through the formation of a carbocation intermediate, and the product distribution is influenced by factors such as solvent and reaction conditions. []
Q9: What role does bornylene play in the catalytic transformation of camphene?
A9: Bornylene is formed as an intermediate during the catalytic transformation of camphene over various aluminophosphate-based molecular sieves. The final product distribution (including tricyclene, bornylene, and monocyclic terpenes) depends on the catalyst's acidity and the reaction conditions. []
Q10: How does the acid strength of alumina catalysts influence the isomerization of α-pinene to bornylene?
A10: The acid strength of alumina catalysts significantly impacts the selectivity of α-pinene isomerization. Strong acid sites favor the formation of monocyclic products like dipentene, terpinolene, and p-cymene, while weaker acid sites promote the formation of bicyclic products like camphene, β-pinene, tricyclene, and bornylene. []
Q11: Are there any known applications of bornylene or its derivatives in materials science?
A11: Bornylene-sulfur dioxide polysulfone resin (BE-SO2) and its derivatives (BE-SO2-Ma and BE-SO2-St) exhibit potential as polymeric materials. These resins have been characterized for their thermal properties and morphology. []
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